5-chloro-N-cyclopropyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-cyclopropyl-N-[(1-methylpyrrol-2-yl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C13H15ClN2O2S2/c1-15-8-2-3-11(15)9-16(10-4-5-10)20(17,18)13-7-6-12(14)19-13/h2-3,6-8,10H,4-5,9H2,1H3
• InChI Key: YOEHOMYJHSBALT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CN(C2CC2)S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C13H15ClN2O2S2
• Molecular Weight: 330.9 g/mol
• CAS No.: 1286722-54-0

Description

5-chloro-N-cyclopropyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C13H15ClN2O2S2 and its molecular weight is 330.85. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

The chemical compound 5-chloro-N-cyclopropyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)thiophene-2-sulfonamide is likely involved in the synthesis and study of heterocyclic compounds. Research in this area explores the formation of thiophene and pyrrole derivatives, focusing on heterocyclization processes. These processes lead to the creation of various compounds that are essential for further chemical analysis and potential pharmaceutical applications. For example, the heterocyclization of bis(2-chloroprop-2-en-1-yl)sulfide in a hydrazine hydrate–KOH medium results in the formation of thiophene and pyrrole derivatives, showcasing an expedient approach to synthesizing these complex molecules from simpler reagents like 2,3-dichloropropene and elemental sulfur (Rozentsveig et al., 2022).

Antibacterial and Antiviral Activities

Another significant application of this chemical compound is in the synthesis of novel heterocyclic compounds with sulfonamido moieties, aimed at developing new antibacterial agents. These efforts are part of broader research initiatives to create effective treatments against bacterial infections, with some compounds showing high antibacterial activities. The precursor ethyl {[4-N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylazo}cyanoacetate, for instance, reacts with various compounds to produce derivatives with potent antibacterial properties, highlighting the compound's role in the development of new antimicrobial therapies (Azab et al., 2013).

Cytotoxicity Studies

The compound also finds application in cytotoxicity studies, where its derivatives are examined for their effects on various cancer cell lines. This research is crucial for identifying new potential therapeutic agents for cancer treatment. For example, the synthesis of aminomethylselenopheno[3,2-b]thiophene sulfonamides and their subsequent cytotoxicity study against different cell lines, including HT-1080 and MCF-7, underscores the importance of such compounds in cancer research. These studies provide insights into the compound's potential efficacy and safety as part of cancer treatment regimens (Arsenyan et al., 2016).